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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide navigates the historical landscape of pyridine carboxylic acids, charting
their discovery from early laboratory curiosities to their pivotal roles in nutrition and medicine.
We will explore the distinct journeys of the three isomers—nicotinic acid, picolinic acid, and
isonicotinic acid—detailing their initial syntheses, the elucidation of their biological significance,
and the evolution of their applications that continue to shape modern therapeutic strategies.

From Tobacco Alkaloid to Vital Nutrient: The
Discovery of Nicotinic Acid (Pyridine-3-carboxylic
acid)

The story of pyridine carboxylic acids begins with the most commercially significant isomer,
nicotinic acid. Its journey is a compelling narrative of chemical synthesis predating the
understanding of its profound biological importance.

In 1867, the Austrian chemist Hugo Weidel, while investigating the oxidation of nicotine, first
synthesized nicotinic acid.[1] This initial preparation involved the vigorous oxidation of nicotine
with nitric acid. For decades, nicotinic acid remained a chemical curiosity, finding some use in
photography.[1]
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It wasn't until the early 20th century that the connection between nicotinic acid and a
devastating nutritional deficiency disease, pellagra, began to be unveiled. Pellagra,
characterized by dermatitis, diarrhea, and dementia, was rampant in the southern United
States, where diets were heavily reliant on corn.[2] In 1912, the Polish-American biochemist
Casimir Funk, while working on isolating the anti-beriberi factor from rice polishings, also
isolated nicotinic acid.[1] However, since it had no effect on beriberi, he largely set it aside,
though he suspected it possessed some nutritional value.[1]

The crucial link to pellagra was established through the work of the Austrian-American
physician Joseph Goldberger. In 1915, through a series of experiments on prisoners, he
demonstrated that pellagra was caused by a dietary deficiency.[1] He named the unknown
substance the "P-P (pellagra-preventive) factor."[1]

The final piece of the puzzle fell into place in 1937 when the American biochemist Conrad
Elvehjem at the University of Wisconsin isolated the "P-P factor” from liver extracts and
identified it as nicotinic acid.[1][2] He demonstrated that nicotinic acid could cure black tongue
in dogs, a condition analogous to pellagra in humans.[1] Shortly after, Dr. Tom Spies and his
colleagues confirmed that nicotinic acid was indeed the cure for pellagra in humans.[3] To
dissociate this vital nutrient from the toxic alkaloid nicotine, the name "niacin" was coined from
nicotinic acid vitamin.[4] This discovery led to the fortification of flour and other grains with
niacin, drastically reducing the prevalence of pellagra.[3]

The Other Isomers: Picolinic and Isonicotinic Acid

While nicotinic acid took center stage due to its role as a vitamin, its isomers, picolinic acid
(pyridine-2-carboxylic acid) and isonicotinic acid (pyridine-4-carboxylic acid), have their own
unique histories and applications.

Picolinic Acid (Pyridine-2-carboxylic acid): The earliest preparations of picolinic acid also date
back to the late 19th century. Weidel was also involved in the early work on this isomer.
Picolinic acid has been historically prepared by the oxidation of a-picoline (2-methylpyridine)
using strong oxidizing agents like potassium permanganate.[5]

Isonicotinic Acid (Pyridine-4-carboxylic acid): The significance of isonicotinic acid skyrocketed
in the mid-20th century with the advent of chemotherapy for tuberculosis. In 1912, the
hydrazide derivative of isonicotinic acid, known as isoniazid, was first synthesized.[6] However,
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its potent anti-tuberculosis activity was not discovered until the 1940s.[7] This discovery was a
landmark in the fight against tuberculosis and spurred the development of large-scale synthesis
methods for isonicotinic acid, primarily through the oxidation of y-picoline (4-methylpyridine).[8]

Quantitative Data of Pyridine Carboxylic Acid
Isomers

The structural differences between the three isomers of pyridine carboxylic acid result in
distinct physical and chemical properties.

Isonicotinic Acid

Picolinic Acid (2- Nicotinic Acid (3- @

Property Pyridinecarboxylic Pyridinecarboxylic . .
. . Pyridinecarboxylic
acid) acid) .
acid)
Molar Mass ( g/mol ) 123.11 123.11 123.11
Melting Point (°C) 136-138 236.6 310 (sublimes)
pKa (at 25°C) 5.4 4.85 4.96
Water Solubili /L at
v 887 18 5.2

20°C)

Experimental Protocols for Historical Syntheses

The following are detailed methodologies for key historical syntheses of the pyridine carboxylic
acid isomers.

Synthesis of Nicotinic Acid by Oxidation of Nicotine

This method, based on the early synthetic work, demonstrates the conversion of the naturally
occurring alkaloid to the essential vitamin.

Materials:

e Nicotine
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Concentrated Nitric Acid

Disodium Phosphate (NazHPO4-12H20)

Water

e Ice

Procedure:

In a suitable flask, carefully add concentrated nitric acid to nicotine. The reaction is
exothermic and should be controlled.

e Heat the mixture on a steam bath to evaporate most of the liquid.

» Dissolve the resulting nicotinic acid nitrate in boiling water.

e Add crystalline disodium phosphate to the hot solution with constant stirring.

 Allow the mixture to cool, and then chill in an ice bath to precipitate the nicotinic acid.

¢ Filter the crude nicotinic acid and wash with cold water.

Recrystallize the product from hot water to obtain pure nicotinic acid.

Synthesis of Picolinic Acid by Permanganate Oxidation
of a-Picoline

This procedure is a classic method for the preparation of picolinic acid from its corresponding
methylpyridine.

Materials:
¢ a-Picoline (2-methylpyridine)
e Potassium Permanganate (KMnQOa)

o Water
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Concentrated Hydrochloric Acid (HCI)

95% Ethanol

Procedure:

In a three-necked flask equipped with a reflux condenser and stirrer, dissolve a-picoline in
water.

Gradually add potassium permanganate to the solution and heat on a steam bath until the
purple color disappears.

Add a second portion of potassium permanganate and continue heating until the color is
discharged.

Filter the hot solution to remove the precipitated manganese dioxide and wash the
precipitate with hot water.

Concentrate the filtrate under reduced pressure and acidify with concentrated hydrochloric
acid.

Evaporate the acidic solution to dryness under reduced pressure.

Reflux the solid residue with 95% ethanol and filter. Repeat the extraction with ethanol.

Pass dry hydrogen chloride gas through the combined ethanolic filtrates until crystals of
picolinic acid hydrochloride begin to separate.

Chill the solution to complete the crystallization, then filter and air-dry the product.

Synthesis of Isonicotinic Acid by Oxidation of y-Picoline

The industrial production of isonicotinic acid often involves the catalytic oxidation of y-picoline.

A historical laboratory-scale synthesis can be performed using strong oxidizing agents.

Materials:

y-Picoline (4-methylpyridine)
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Potassium Permanganate (KMnQOa)

Sodium Hydroxide (NaOH)

Sulfuric Acid (H2S0a4)

Water

Procedure:

In a flask, prepare a solution of sodium hydroxide in water and add y-picoline.

e Slowly add a solution of potassium permanganate in water to the y-picoline mixture while
stirring and maintaining a controlled temperature.

 After the addition is complete, heat the mixture to ensure the reaction goes to completion, as
indicated by the disappearance of the permanganate color.

« Filter the reaction mixture to remove manganese dioxide.

 Acidify the filtrate with sulfuric acid to precipitate the isonicotinic acid.
e Cool the mixture to maximize precipitation.

e Filter the isonicotinic acid, wash with cold water, and dry.

Signaling Pathways and Logical Relationships

The discovery and development of pyridine carboxylic acids and their derivatives are
interconnected. The initial discovery of nicotinic acid's role as a vitamin paved the way for
investigating the biological activities of other pyridine compounds.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Nicotinic Acid Discovery

Dietary Deficiency Link Identification as Vitamin B3 y .

Pellagra (Goldberger, 1915) ——>  (Elvehjem, 1937) ’ [N'ac'” (Vitamin BSD
Oxidation Isolation from Rice Polishings

Weide\, 1867) Nicotinic Acid P——— (Funk, 1012)

ssssss

Isonicotinic Acid Development

Isoniazid Anti-Tuberculosis Activity Discovered
Oxidation >Gsonu:ounlc Aan—»E—iydrazlde meama_’@:irsl synthesized 1912H (1940s) ]

Click to download full resolution via product page

Discovery and Development Pathways of Nicotinic and Isonicotinic Acid.

Experimental Workflow: Historical Synthesis of
Picolinic Acid
The following diagram illustrates the key steps in a typical historical laboratory synthesis of

picolinic acid.
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Workflow for the historical synthesis of picolinic acid.
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Logical Relationship: From Discovery to
Therapeutic Application

The journey from the initial chemical synthesis of a pyridine carboxylic acid to its application as

a therapeutic agent follows a logical progression of scientific inquiry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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